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Compound of Interest

Compound Name: 4,8-Dinitroquinoline

Cat. No.: B15479523

Disclaimer: Specific safety and toxicological data for 4,8-Dinitroquinoline is not readily
available in the public domain. The following guidance is extrapolated from safety data for
structurally related compounds, such as 4-Nitroquinoline N-oxide and 8-Nitroquinoline. It is
imperative to treat 4,8-Dinitroquinoline as a potentially hazardous substance and to handle it
with the utmost caution in a controlled laboratory environment. A comprehensive risk
assessment should be conducted before any handling.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 4,8-Dinitroquinoline, a stringent approach to personal protection is crucial to
minimize exposure. The following personal protective equipment (PPE) is recommended,
based on the hazardous nature of similar nitro- and quinoline-containing compounds.

Engineering Controls:

o Work in a certified chemical fume hood to avoid inhalation of dust or vapors.

o Ensure that an eyewash station and a safety shower are readily accessible.[1][2]
Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[1][2][3]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber, butyl rubber) and
replace them immediately if contaminated.[4] Always wash hands thoroughly after
removing gloves.[4]

o Protective Clothing: A lab coat, overalls, or a chemical-resistant apron should be worn.[4]
For larger quantities or in case of a spill, a disposable chemical-resistant coverall is
recommended.[5]

o Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with a particulate filter.[1][3] A respiratory protection
program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements should be
followed.[2]

Summary of Potential Hazards (Based on Related
Compounds)

The following table summarizes the potential hazards associated with compounds structurally
similar to 4,8-Dinitroquinoline. This information should be used to inform a conservative risk
assessment.
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Hazard Category Potential Risks and Precautions

Harmful if swallowed, in contact with skin, or if
Acute Toxicity inhaled.[6][7] Avoid all personal contact,

including inhalation.[4]

o Causes skin irritation.[6][8] If skin contact
Skin Irritation )
occurs, flush with plenty of water.[4]

Causes serious eye irritation.[6][8] If in eyes,

Eye Irritation rinse cautiously with water for several minutes.

[8]

May cause cancer.[9] Obtain special instructions
Carcinogenicity before use and do not handle until all safety

precautions have been read and understood.[9]

Combustible solid.[4] Avoid generating dust
o bl clouds which may form an explosive mixture
ammabili
Y with air.[4] Keep away from heat and sources of

ignition.[1]

- Incompatible with strong oxidizing agents,
Incompatibilities ,
strong acids, and strong bases.[1]

Procedural Guidance for Handling and Disposal

A systematic approach is essential for the safe handling and disposal of 4,8-Dinitroquinoline.
Handling Protocol:

o Preparation: Before starting work, ensure all necessary PPE is available and in good
condition. Confirm that the chemical fume hood, eyewash station, and safety shower are
operational.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize dust generation. Use spark-proof tools.[10]

» Container Management: Keep the container tightly closed when not in use.[3] Store in a cool,
dry, well-ventilated area away from incompatible substances.[2][3]
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» Personal Hygiene: Wash hands and face thoroughly after handling.[8][9] Do not eat, drink, or
smoke in the laboratory.[8]

Spill Response:

e Minor Spills: For small spills, remove all ignition sources.[4] Use dry clean-up procedures to
avoid generating dust.[4] Sweep up the material and place it into a suitable, labeled
container for disposal.[3][4]

e Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[4]
Disposal Plan:

o Dispose of waste in accordance with all applicable federal, state, and local regulations.
o Place waste material in a suitable, labeled, and closed container.[10]

o Contaminated PPE should also be disposed of as hazardous waste.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling and disposal of 4,8-
Dinitroquinoline, from initial preparation to final waste management.
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Safe Handling and Disposal Workflow for 4,8-Dinitrogquinoline
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Caption: Workflow for Safe Handling of Hazardous Solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15479523?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2357406&productDescription=8-NITROQUINOLINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/99173.pdf
https://pim-resources.coleparmer.com/sds/64515.pdf
https://datasheets.scbt.com/sc-256815.pdf
https://chemm.hhs.gov/ppe.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroquinoline
https://www.sigmaaldrich.com/US/en/product/aldrich/140325
https://www.tcichemicals.com/BE/en/sds/H0805_EU_6N.pdf
https://www.sigmaaldrich.com/FI/en/sds/aldrich/n8141
https://www.chemicalbook.com/msds/4-nitroquinoline.pdf
https://www.benchchem.com/product/b15479523#personal-protective-equipment-for-handling-4-8-dinitroquinoline
https://www.benchchem.com/product/b15479523#personal-protective-equipment-for-handling-4-8-dinitroquinoline
https://www.benchchem.com/product/b15479523#personal-protective-equipment-for-handling-4-8-dinitroquinoline
https://www.benchchem.com/product/b15479523#personal-protective-equipment-for-handling-4-8-dinitroquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15479523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15479523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15479523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

